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Get Quote

The table below summarizes the core information on Furamizole and its antibacterial potency based on a

1979 study.

Attribute Description

Drug Name Furamizole (also known as a nitrofuran derivative) [1]

Chemical Class 1,3,4-Oxadiazole; Nitrofuran derivative [1]

Mechanism of
Action

Information on the specific mechanism for Furamizole is not available in the
search results.

Historical MIC
Context (1979)

A 1979 study tested Furamizole against 66 strains of Ureaplasma sp. isolated
from cattle [2].

Reported Potency The study found Furamizole to have "strong inhibiting activity" and listed it as
one of the "most active" drugs among the 18 antimicrobials tested [2].

Experimental Protocols for MIC Determination

The value of MIC data depends entirely on the standardized methods used to generate it. The protocols

below are the gold standards for MIC determination.
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Start MIC Assay

Select and Culture Bacterial Strain

Prepare Standardized Inoculum
(Adjust to ~5x10⁵ CFU/mL)

Choose MIC Method

Broth Microdilution Antibiotic Gradient Strip

Prepare 2-fold serial dilutions
of antibiotic in broth

Apply strip to
agar surface

Inoculate plate with
standardized inoculum

Spread inoculum on
agar plate

Incubate 16-20 hours
at 35±1°C

Read lowest concentration
that inhibits visible growth

Read MIC at intersection
of ellipse and strip
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Report MIC (µg/mL)

Click to download full resolution via product page

Diagram Title: Standard MIC Assay Workflow

Protocol 1: Broth Microdilution Method

This method is widely used in clinical and research settings for its accuracy and ability to test multiple

samples at once [3] [4].

Principle: The antibiotic is serially diluted in a liquid broth in a microtiter plate, and each well is
inoculated with a standardized number of bacteria [5] [4].

Key Steps [3]:
Prepare Antibiotic Dilutions: Create a two-fold serial dilution of the antibiotic in cation-

adjusted Mueller-Hinton Broth (CA-MHB) in a 96-well plate.
Standardize Inoculum: Grow the bacterial strain and adjust the suspension to a turbidity of 0.5

McFarland standard, resulting in approximately 1-5 x 10⁸ CFU/mL. This is then further diluted
to achieve a final concentration of about 5 x 10⁵ CFU/mL in each well.

Inoculate and Incubate: Add the standardized inoculum to the wells containing the antibiotic
dilutions. Incubate the plate at 35±1°C for 16-20 hours.

Determine MIC: The MIC is the lowest concentration of the antibiotic that completely
inhibits visible bacterial growth [5].

Protocol 2: Agar-Based Gradient Strip Method (Etest)

This method provides a convenient and quantitative way to determine MIC [5] [4].

Principle: A plastic strip with a predefined gradient of antibiotic is placed on an agar plate seeded
with the test bacterium. The antibiotic diffuses into the agar, creating an elliptical zone of inhibition [4].

Key Steps:
Prepare Inoculated Agar Plate: Spread a standardized bacterial inoculum (prepared as in

Broth Microdilution) evenly onto the surface of a Mueller-Hinton agar plate.
Apply Strip: Place the antibiotic gradient strip on the agar surface.

Incubate: Incubate the plate at 35±1°C for 16-20 hours.
Determine MIC: After incubation, the MIC is read at the point where the edge of the elliptical

inhibition zone intersects the scale on the strip [4].
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A Guide for Contemporary Research

While direct Furamizole comparators are scarce, you can build a robust, contemporary analysis with this

approach:

Focus on the Drug Class: Investigate the MIC data for other nitrofuran derivatives (e.g.,

furazolidone, nitrofurantoin) and 1,3,4-oxadiazole-containing compounds in recent literature. This
can provide insights into the potential activity of the Furamizole scaffold [6] [1].

Leverage Modern Techniques: Consider employing a High-Throughput MIC (HT-MIC) workflow.
This approach uses robotics and microplate readers to test a vast number of samples simultaneously

against a panel of modern antibiotics, dramatically increasing efficiency and accuracy compared to
older methods [7]. This would be an excellent way to generate novel comparative data.

Consult Current Standards: Always refer to the latest guidelines from standards organizations like
the Clinical and Laboratory Standards Institute (CLSI) or the European Committee on
Antimicrobial Susceptibility Testing (EUCAST) for breakpoints and methodological updates [5] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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